Cas no 87125-95-9 (2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-phenylacetic acid)

• Product Name: 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-phenylacetic acid
• CAS No: 87125-95-9
• MF: C₁₄H₁₄N₂O₂S
• MW: 274.338161945343
• MDL: MFCD00627563
• CID: 992257
• PubChem ID: 3070918
• Update Time: 2025-08-05

2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• (4,6-DIMETHYL-PYRIMIDIN-2-YLSULFANYL)-PHENYL-ACETIC ACID
• CHEMBL1732153
• F0176-0094
• 2-((4,6-dimethylpyrimidin-2-yl)thio)-2-phenylaceticacid
• HMS3375K08
• SB60361
• Oprea1_105854
• (4,6-DIMETHYL-PYRIMIDIN-2-YLSULFANYL)-PHENYL-ACETICACID
• AKOS016039153
• MLS000547807
• SMR000171206
• HMS2513M07
• SR-01000416793
• 2-Pyrimidinethioacetic acid, 4,6-dimethyl-beta-phenyl-
• 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-phenylacetic acid
• SR-01000416793-1
• AKOS000267725
• 2-(4,6-dimethylpyrimidin-2-ylthio)-2-phenylacetic acid
• NCGC00245026-01
• CS-0322188
• VU0652391-1
• 87125-95-9
• Oprea1_451617
• BRN 4473383
• alpha-((4,6-Dimethyl-2-pyrimidinyl)thio)benzeneacetic acid
• Benzeneacetic acid, alpha-((4,6-dimethyl-2-pyrimidinyl)thio)-
• 2-((4,6-dimethylpyrimidin-2-yl)thio)-2-phenylacetic acid
• Z56278761
• [(4,6-dimethylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid
• STK978248

• MDL： MFCD00627563
• Inchi： 1S/C14H14N2O2S/c1-9-8-10(2)16-14(15-9)19-12(13(17)18)11-6-4-3-5-7-11/h3-8,12H,1-2H3,(H,17,18)
• InChI Key： PGTNEQSEGPLBKE-UHFFFAOYSA-N
• SMILES： S(C1N=C(C)C=C(C)N=1)C(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 274.07759887g/mol
• Monoisotopic Mass: 274.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.4Ų

2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-phenylacetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-phenylacetic acid

Introduction to 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-phenylacetic Acid (CAS No. 87125-95-9)

2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-phenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 87125-95-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfanyl-substituted acetic acids, featuring a 4,6-dimethylpyrimidin-2-yl moiety linked through a sulfur atom to a phenylacetic acid backbone. The structural arrangement of this molecule imparts unique chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The 4,6-dimethylpyrimidin-2-yl group is a key pharmacophore in this compound, contributing to its potential biological activity. Pyrimidine derivatives are widely recognized for their role in various biological processes, including DNA synthesis and repair. The presence of two methyl groups at the 4 and 6 positions enhances the stability and electronic properties of the pyrimidine ring, influencing its interactions with biological targets. This structural feature has been exploited in the design of inhibitors targeting enzymes such as kinases and polymerases, which are crucial in cancer therapy and antiviral treatments.

2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-phenylacetic acid exhibits interesting physicochemical properties that make it suitable for pharmaceutical applications. The sulfanyl group introduces polarity to the molecule, improving solubility in polar solvents while maintaining adequate lipophilicity for membrane permeability. This balance is critical for drug absorption, distribution, metabolism, and excretion (ADME) profiles. Furthermore, the phenylacetic acid moiety is known to interact with various biological receptors and enzymes, suggesting multiple potential therapeutic pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-phenylacetic acid with target proteins. Studies have indicated that this compound may inhibit specific enzymes involved in inflammatory pathways and metabolic disorders. For instance, preliminary docking studies suggest that it can bind to Janus kinases (JAKs), which are overexpressed in several inflammatory diseases and cancers. The ability to modulate JAK activity could lead to the development of novel anti-inflammatory and anticancer drugs.

The synthesis of 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-phenylacetic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfanyl group typically involves nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions. The choice of synthetic route depends on factors such as yield efficiency, purity requirements, and scalability. Modern synthetic methodologies often employ transition metal catalysts to enhance reaction rates and selectivity, reducing the need for harsh reagents or extensive purification steps.

In vitro studies have begun to explore the pharmacological profile of 87125-95-9, focusing on its potential as an inhibitor of enzyme targets relevant to human health. One notable area of interest is its interaction with poly(ADP-Ribose) polymerase (PARP) enzymes, which play a role in DNA repair mechanisms. Dysregulation of PARP activity has been implicated in various diseases, including cancer and neurodegenerative disorders. By inhibiting PARP enzymes, this compound could potentially enhance DNA repair processes or induce apoptosis in cancer cells.

The phenylacetic acid moiety in 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-phenylacetic acid also contributes to its therapeutic potential by enabling interactions with fatty acid receptors such as GPR40. Activation of GPR40 has been linked to improved insulin secretion and glucose homeostasis, making this compound a candidate for treating metabolic disorders like type 2 diabetes. Preclinical studies are ongoing to evaluate its efficacy and safety profile in animal models before human clinical trials can be initiated.

From a regulatory perspective, CAS No. 87125-95-9 must comply with Good Manufacturing Practices (GMP) to ensure consistency and quality in pharmaceutical production. Documentation of synthesis routes, analytical methods for purity assessment, and stability studies are essential components of regulatory submissions. Additionally, any potential toxicological effects must be thoroughly evaluated through preclinical safety studies before considering therapeutic applications.

The future development of 87125-95-9 as a therapeutic agent will likely involve structure-based drug design approaches combined with high-throughput screening technologies. By leveraging advances in genomics and proteomics data, researchers can identify novel targets for intervention and optimize the molecular structure for improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into viable clinical candidates.

In conclusion,(4,6-dimethylpyrimidin)-substituted sulfanylphenylacetic acids represent a promising class of compounds with diverse therapeutic applications. The unique structural features of CAS No, 87125 -95 -9 , including its sulfanyl group linked to a pyrimidine-polymerized phenolic structure , position it as an attractive scaffold for drug discovery efforts . Continued research into its pharmacological properties , synthetic methodologies ,and regulatory considerations will further elucidate its potential contributions to modern medicine . p >